![molecular formula C13H21N3 B1340303 3-(4-Methylpiperazin-1-ylmethyl)benzylamine CAS No. 515162-19-3](/img/structure/B1340303.png)
3-(4-Methylpiperazin-1-ylmethyl)benzylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Methylpiperazin-1-ylmethyl)benzylamine is a useful research compound. Its molecular formula is C13H21N3 and its molecular weight is 219.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug Discovery and Receptor Studies
Histamine H3 Receptor Ligands : A study on 2-aminopyrimidines as histamine H3 receptor ligands revealed that replacing 4-methylpiperazino by N-benzylamine in the structure of compounds enhances hH3 receptor affinity and selectivity. This finding suggests potential applications in developing drugs targeting histamine receptors, which play a crucial role in sleep-wake regulation, appetite control, and cognitive processes (Sadek et al., 2014).
Serotonin Receptor Ligands : Research into the synthesis and receptor binding assay of Pyrazolo[1,5-α]pyridines, including derivatives of 3-(4-Methylpiperazin-1-ylmethyl)benzylamine, has shown promise for these compounds as potential dopamine D4 receptor ligands. This highlights its relevance in the development of new treatments for psychiatric disorders, such as schizophrenia and bipolar disorder (Guca, 2014).
Synthetic Chemistry and Material Science
Antileukemic Agent Precursors : The molecule has been identified as a key intermediate in the synthesis of imatinib, an antileukemic agent. This underscores its importance in the synthesis of pharmaceutical agents used in cancer therapy (Koroleva et al., 2011).
DNA-binding Properties and Antioxidant Activity : Silver(I) complexes containing V-shaped bis-benzimidazole ligands, including derivatives of this compound, have been studied for their DNA-binding properties and antioxidant activity. These complexes exhibit potential for therapeutic applications and as tools for studying DNA interactions (Wu et al., 2012).
Properties
IUPAC Name |
[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3/c1-15-5-7-16(8-6-15)11-13-4-2-3-12(9-13)10-14/h2-4,9H,5-8,10-11,14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMWCORSELDZBCN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC=CC(=C2)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50588106 |
Source
|
Record name | 1-{3-[(4-Methylpiperazin-1-yl)methyl]phenyl}methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50588106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
515162-19-3 |
Source
|
Record name | 1-{3-[(4-Methylpiperazin-1-yl)methyl]phenyl}methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50588106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-{3-[(4-Methylpiperazin-1-yl)methyl]phenyl}methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.